3-amino-6-oxo-1-thioxo-5,6-dihydro-1H-pyrido[1,2-a]quinazoline-2,4-dicarbonitrile

• IUPAC Name: 3-amino-6-oxo-1-sulfanylidene-5H-pyrido[1,2-a]quinazoline-2,4-dicarbonitrile
• InChI: InChI=1S/C14H7N5OS/c15-5-8-11(17)9(6-16)14(21)19-10-4-2-1-3-7(10)13(20)18-12(8)19/h1-4H,17H2,(H,18,20)
• InChI Key: CUCZLDSANHUNAR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)NC3=C(C(=C(C(=S)N23)C#N)N)C#N
• Molecular Formula: C14H7N5OS
• Molecular Weight: 293.31 g/mol

Description

3-amino-6-oxo-1-thioxo-5,6-dihydro-1H-pyrido[1,2-a]quinazoline-2,4-dicarbonitrile is a useful research compound. Its molecular formula is C14H7N5OS and its molecular weight is 293.3. The purity is usually 95%.
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Scientific Research Applications

Anti-oxidant, Anti-inflammatory, and Analgesic Activities

Compounds derived from the core structure of "3-amino-6-oxo-1-thioxo-5,6-dihydro-1H-pyrido[1,2-a]quinazoline-2,4-dicarbonitrile" have shown promising anti-oxidant, anti-inflammatory, and analgesic activities. For instance, the synthesis of azolopyrimidoquinolines and pyrimidoquinazolines demonstrated significant inhibitory anti-oxidant activity and potent anti-inflammatory activity in animal models (El-Gazzar, Youssef, Youssef, Abu‐Hashem, & Badria, 2009).

Antimicrobial Activity

Additionally, the structural derivatives of this compound have been explored for their antimicrobial properties. Research involving the synthesis of new furothiazolo pyrimido quinazolinones from visnagenone or khellinone revealed that these compounds displayed excellent growth inhibition of both bacteria and fungi, highlighting their antimicrobial potential (Abu‐Hashem, 2018).

Kinase Inhibition for Disease Treatment

The design and synthesis of thiazolo[5,4-f]quinazolines as DYRK1A inhibitors present another significant application, with these compounds showing inhibitory effects on serine/threonine kinases implicated in Alzheimer's disease and other neurodegenerative conditions. The synthesized molecules demonstrated potent DYRK1A inhibition, which is crucial for developing treatments for diseases with kinase dysregulation (Foucourt, Hédou, Dubouilh-Benard, et al., 2014; Foucourt, Hédou, Dubouilh-Benard, et al., 2014).